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Compound of Interest

Compound Name:
2H-Purin-2-one, 1,3-dihydro-,

hydrazone

CAS No.: 64164-90-5

Cat. No.: B14506478

Get Quote

Synonyms: 2-Hydrazinopurine; 9H-Purine, 2-hydrazinyl-; Purine, 2-hydrazino- CAS Number:

64164-90-5 Molecular Formula: C₅H₆N₆

Executive Safety Summary
2H-Purin-2-one, 1,3-dihydro-, hydrazone (commonly referred to as 2-hydrazinopurine) is a

purine derivative characterized by the presence of a hydrazine moiety.[1] Due to the hydrazine

functional group, this compound must be handled with the assumption of high toxicity and

potential carcinogenicity, similar to other hydrazine derivatives [1].

Primary Hazard: Toxic by ingestion, inhalation, and skin contact. Suspected carcinogen and

mutagen.

Reactivity: Incompatible with strong oxidizing agents.[2] Hydrazine derivatives can form

unstable species or release nitrogen gas vigorously when oxidized.

Disposal Class: Hazardous Chemical Waste (Toxic/Organic).
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Personal Protective Equipment (PPE)
Before initiating any disposal or cleaning procedure, ensure the following PPE is donned.

Category Specification Rationale

Respiratory

N95 or P100 Respirator

(Solid); Full-face respirator

(Spills)

Prevents inhalation of toxic

particulates or aerosols.

Hand Protection
Double Nitrile Gloves (min 0.11

mm thick)

Provides a barrier against

dermal absorption; double

gloving allows safe removal of

outer layer if contaminated.

Eye Protection Chemical Safety Goggles

Prevents ocular exposure to

dusts or splashes during

deactivation.

Body Protection
Tyvek® Lab Coat or Chemical-

Resistant Apron

Protects personal clothing from

contamination.

Disposal & Deactivation Procedures
A. Solid Waste (Bulk Substance)
Do not attempt to chemically deactivate large quantities (>500 mg) of the solid in the laboratory,

as the oxidation reaction can be exothermic and evolve gas.

Containerize: Transfer the solid material into a wide-mouth, high-density polyethylene

(HDPE) or glass jar.

Labeling: Affix a hazardous waste label with the following details:

Chemical Name: 2-Hydrazinopurine (2H-Purin-2-one, 1,3-dihydro-, hydrazone)[1][3]

Hazards: Toxic, Suspected Carcinogen.

Disposal Stream: Route to High-Temperature Incineration via a licensed hazardous waste

contractor. This ensures the complete destruction of the purine core and hydrazine group [2].
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B. Liquid Waste (Mother Liquors/Solvents)
Segregation: Collect solvents containing the compound in a dedicated "Halogen-Free

Organic Toxicity" waste stream.

Compatibility: Ensure no strong oxidizers (e.g., concentrated nitric acid, peroxides) are

present in the same carboy to prevent accidental uncontrolled oxidation.

Disposal Stream: Incineration.

C. Deactivation of Residues (Glassware & Minor Spills)
For trace amounts (glassware cleaning) or minor surface contamination, chemical deactivation

using Sodium Hypochlorite (Bleach) is the standard protocol for hydrazine derivatives [1, 3].

Mechanism: The hypochlorite oxidizes the hydrazine group, breaking the N-N bond and

converting it to nitrogen gas (N₂) and water.

Protocol:

Preparation: Prepare a 10% Sodium Hypochlorite solution (freshly diluted commercial

bleach).

Application:

Glassware: Soak contaminated glassware in the bleach solution for 24 hours.

Surfaces:[4] Cover the contaminated area with bleach-soaked paper towels for 30

minutes.

Rinse: After the soak period, rinse glassware copiously with water. Collect the first rinse as

hazardous waste; subsequent rinses can often go down the drain (verify with local EHS

regulations).

Verification: Ensure no reddish/brown discoloration remains (indicative of oxidation

byproducts).

Emergency Spill Management
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Scenario: Accidental spill of solid powder on the benchtop.

Evacuate & Isolate: Clear the immediate area. Alert nearby personnel.

PPE Upgrade: Don a respirator and double gloves.

Containment:

Do not dry sweep (creates dust).

Cover the spill with wet paper towels (dampened with water or inert oil) to suppress dust.

Cleanup:

Scoop the damp material into a hazardous waste container.

Wipe the surface with 10% Bleach solution to deactivate residues.

Wipe again with water and ethanol.

Disposal: Treat all cleanup materials (towels, scoops, gloves) as solid hazardous waste.

Decision Logic Diagram
The following diagram outlines the decision-making process for disposing of 2-hydrazinopurine,

ensuring the correct path is chosen based on the physical state and quantity of the material.
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Caption: Operational workflow for the segregation and disposal of 2-hydrazinopurine waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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